Cas no 30044-51-0 (S-tert-Butylthio-L-cysteine)

S-tert-Butylthio-L-cysteine Properties

Names and Identifiers

• L-Alanine,3-[(1,1-dimethylethyl)dithio]-
• H-Cys(StBu)-OH
• H-L-Cys(StBu)-OH
• S-TERT-BUTYLMERCAPTO-L-CYSTEINE
• 3-(tert-Butyldithio)-L-alanine (S-(tert-Butylthio)-L-cysteine
• S-t-butylmercapto-L-cysteine
• S-T-BUTYLTHIO-L-CYSTEINE
• S-TERT-BUT-CYS.HCL
• S-tert-butylthio-L-cysteine
• 3-(tert-Butyldithio)-L-alanine
• S-(tert-Butylthio)-L-cysteine
• S-tbutylmercapto-l-cysteine
• H-Cys(S-tBu)
• 3-(tert-Butyldisulfanyl)alanine #
• NSC677546
• CS-0201588
• S-(tert-Butylthio)-L-cysteine hydrate, 98%
• SCHEMBL441462
• A820159
• (2R)-2-amino-3-(tert-butyldisulfanyl)propanoic acid
• DTXSID80952437
• AKOS015841451
• (R)-2-Amino-3-(tert-butyldisulfanyl)propanoic acid
• BS-25277
• HY-W141791
• S-(t-butylthio)-L-cysteine
• S-Thio-t-butyl-L-cysteine (H-L-Cys(StBu)-OH)
• MFCD00002609
• H-Cys(tBuS)-OH
• S-tert-Butylmercapto-L-cysteine, purum, >=95.0% (T)
• 3-(tert-Butyldisulfanyl)alanine
• L-Alanine, 3-[(1,1-dimethylethyl)dithio]-
• FD21327
• 30044-51-0
• (R)-2-Amino-3-(tert-butyldisulfanyl)propanoicacid
• +Expand

• MDL： MFCD00002609
• InChIKey： TWMBHZTWEDJDRC-YFKPBYRVSA-N
• Inchi： InChI=1S/C7H15NO2S2/c1-7(2,3)12-11-4-5(8)6(9)10/h5H,4,8H2,1-3H3,(H,9,10)/t5-/m0/s1
• SMILES： CC(C)(C)SSC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 209.05400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 209.05442107g/mol
• Heavy Atom Count: 12
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.7
• Topological Polar Surface Area: 114Ų

Experimental Properties

• LogP: 2.27850
• PSA: 113.92000
• Melting Point: 177 °C (dec.)(lit.)
• Density: 1.225

S-tert-Butylthio-L-cysteine Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• FLUKA BRAND F CODES：13

S-tert-Butylthio-L-cysteine Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%